1,3,7-trimethyl-8-[(1H-tetrazol-5-ylmethyl)thio]-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 1,3,7-trimethyl-8-(2H-tetrazol-5-ylmethylsulfanyl)purine-2,6-dione
• InChI: InChI=1S/C10H12N8O2S/c1-16-6-7(17(2)10(20)18(3)8(6)19)11-9(16)21-4-5-12-14-15-13-5/h4H2,1-3H3,(H,12,13,14,15)
• InChI Key: ZCWKNFRDBQAPJO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(N=C1SCC3=NNN=N3)N(C(=O)N(C2=O)C)C
• Molecular Formula: C10H12N8O2S
• Molecular Weight: 308.32 g/mol

Description

1,3,7-trimethyl-8-[(1H-tetrazol-5-ylmethyl)thio]-3,7-dihydro-1H-purine-2,6-dione, also known as TMTD, is a synthetic compound that has been widely used in scientific research. TMTD has been found to have several applications in the field of biochemistry and physiology due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1,3,7-trimethyl-8-[(1H-tetrazol-5-ylmethyl)thio]-3,7-dihydro-1H-purine-2,6-dione is not fully understood. However, it has been found to inhibit the activity of certain enzymes and proteins, such as xanthine oxidase and nitric oxide synthase. 1,3,7-trimethyl-8-[(1H-tetrazol-5-ylmethyl)thio]-3,7-dihydro-1H-purine-2,6-dione has also been found to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
1,3,7-trimethyl-8-[(1H-tetrazol-5-ylmethyl)thio]-3,7-dihydro-1H-purine-2,6-dione has been found to have several biochemical and physiological effects. It has been found to reduce oxidative stress and inflammation in various tissues. 1,3,7-trimethyl-8-[(1H-tetrazol-5-ylmethyl)thio]-3,7-dihydro-1H-purine-2,6-dione has also been found to have neuroprotective effects and has been studied as a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1,3,7-trimethyl-8-[(1H-tetrazol-5-ylmethyl)thio]-3,7-dihydro-1H-purine-2,6-dione in lab experiments is its relatively low cost and ease of synthesis. 1,3,7-trimethyl-8-[(1H-tetrazol-5-ylmethyl)thio]-3,7-dihydro-1H-purine-2,6-dione is also stable and can be stored for long periods of time. However, 1,3,7-trimethyl-8-[(1H-tetrazol-5-ylmethyl)thio]-3,7-dihydro-1H-purine-2,6-dione has a short half-life and can be rapidly metabolized in vivo. Additionally, 1,3,7-trimethyl-8-[(1H-tetrazol-5-ylmethyl)thio]-3,7-dihydro-1H-purine-2,6-dione has been found to have cytotoxic effects at high concentrations.

Future Directions

There are several future directions for the study of 1,3,7-trimethyl-8-[(1H-tetrazol-5-ylmethyl)thio]-3,7-dihydro-1H-purine-2,6-dione. One potential application is in the development of new drugs for the treatment of neurodegenerative diseases. 1,3,7-trimethyl-8-[(1H-tetrazol-5-ylmethyl)thio]-3,7-dihydro-1H-purine-2,6-dione has also been studied as a potential treatment for cancer. Additionally, further research is needed to fully understand the mechanism of action of 1,3,7-trimethyl-8-[(1H-tetrazol-5-ylmethyl)thio]-3,7-dihydro-1H-purine-2,6-dione and its potential applications in scientific research.
Conclusion:
In conclusion, 1,3,7-trimethyl-8-[(1H-tetrazol-5-ylmethyl)thio]-3,7-dihydro-1H-purine-2,6-dione is a synthetic compound that has been widely used in scientific research. Its unique chemical properties have made it a valuable tool for studying the mechanism of action of various enzymes and proteins. 1,3,7-trimethyl-8-[(1H-tetrazol-5-ylmethyl)thio]-3,7-dihydro-1H-purine-2,6-dione has also been found to have several biochemical and physiological effects, including reducing oxidative stress and inflammation. While there are limitations to the use of 1,3,7-trimethyl-8-[(1H-tetrazol-5-ylmethyl)thio]-3,7-dihydro-1H-purine-2,6-dione in lab experiments, it has several potential applications in the development of new drugs and treatments for various diseases.

Synthesis Methods

The synthesis of 1,3,7-trimethyl-8-[(1H-tetrazol-5-ylmethyl)thio]-3,7-dihydro-1H-purine-2,6-dione involves the reaction of 8-bromo-1,3,7-trimethylxanthine with sodium azide and sodium sulfide. The reaction results in the formation of 1,3,7-trimethyl-8-[(1H-tetrazol-5-ylmethyl)thio]-3,7-dihydro-1H-purine-2,6-dione, which is a white crystalline powder. The synthesis method is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

1,3,7-trimethyl-8-[(1H-tetrazol-5-ylmethyl)thio]-3,7-dihydro-1H-purine-2,6-dione has been found to have several applications in scientific research. It has been used as a tool to study the mechanism of action of various enzymes and proteins. 1,3,7-trimethyl-8-[(1H-tetrazol-5-ylmethyl)thio]-3,7-dihydro-1H-purine-2,6-dione has also been used as a fluorescent probe for the detection of nucleic acids and proteins. Additionally, 1,3,7-trimethyl-8-[(1H-tetrazol-5-ylmethyl)thio]-3,7-dihydro-1H-purine-2,6-dione has been used in the development of new drugs for the treatment of various diseases.